1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]azepane

• IUPAC Name: 1-(5-bromo-2-methylsulfanylpyrimidin-4-yl)azepane
• InChI: InChI=1S/C11H16BrN3S/c1-16-11-13-8-9(12)10(14-11)15-6-4-2-3-5-7-15/h8H,2-7H2,1H3
• InChI Key: DPZJABGJFHBATN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)N2CCCCCC2)Br
• Molecular Formula: C11H16BrN3S
• Molecular Weight: 302.24 g/mol

Description

“1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]azepane” is a complex organic compound. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. It also has a bromine atom and a methylsulfanyl group attached to the pyrimidine ring.

Molecular Structure Analysis

The molecular structure of “1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]azepane” would likely involve a pyrimidine ring with a bromine atom and a methylsulfanyl group attached. The exact structure would depend on the position of these groups on the pyrimidine ring.

Chemical Reactions Analysis

The chemical reactions involving “1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]azepane” would depend on the specific conditions and reagents used. Pyrimidine derivatives can undergo a variety of reactions, including oxidation, reduction, and substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]azepane” would depend on its exact molecular structure. For example, the compound “5-BROMO-2-METHYLSULFANYL-PYRIMIDIN-4-OL” has a molecular weight of 221.076.

Safety and Hazards

The safety and hazards associated with “1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]azepane” would depend on its exact molecular structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on “1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]azepane” could include further investigation into its synthesis, properties, and potential applications. Pyrimidine derivatives are an active area of research due to their wide range of biological activities.

Mechanism of Action

Target of Action

The primary targets of the compound “1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]azepane” are currently unknown . This compound is part of a collection of rare and unique chemicals provided to early discovery researchers

Mode of Action

As it is a unique chemical, its interaction with its targets and the resulting changes are still under investigation .

Biochemical Pathways

The compound’s effects on downstream pathways are also currently unknown .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, which is a key factor in its potential as a therapeutic agent .

Result of Action

The molecular and cellular effects of “1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]azepane” are currently unknown .

Action Environment

Environmental factors can significantly impact the effectiveness of a compound, and understanding these influences is crucial for the development of effective therapeutics .